Cas no 2034319-60-1 (1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone)

• Product Name: 1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone
• CAS No: 2034319-60-1
• MF: C₁₆H₁₉FN₄O₂
• MW: 318.346066713333
• CID: 5999469
• PubChem ID: 121017720
• Update Time: 2025-06-18

1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrrol-1-yl)ethan-1-one
• F6478-3746
• 2034319-60-1
• 1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone
• AKOS026690802
• 1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-2-pyrrol-1-ylethanone
• 1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

• Inchi： 1S/C16H19FN4O2/c1-2-13-15(17)16(19-11-18-13)23-12-5-8-21(9-12)14(22)10-20-6-3-4-7-20/h3-4,6-7,11-12H,2,5,8-10H2,1H3
• InChI Key： AKSHQCVPCCBQNE-UHFFFAOYSA-N
• SMILES： FC1=C(CC)N=CN=C1OC1CN(C(CN2C=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 318.14920402g/mol
• Monoisotopic Mass: 318.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone

Introduction to 1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone (CAS No. 2034319-60-1)

1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone, identified by its CAS number 2034319-60-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex structure with multiple heterocyclic moieties, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The structural framework of this compound incorporates key functional groups that contribute to its biological activity, making it a subject of extensive research in academic and industrial settings.

The central scaffold of 1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone consists of a pyrrolidine ring linked to an acetyl group, which is further substituted with a pyrrole moiety. This arrangement creates a multifaceted interaction surface that can engage with biological targets in diverse ways. The presence of the 6-ethyl-5-fluoropyrimidine unit introduces additional layers of complexity, as fluorine substitution is known to enhance metabolic stability and binding affinity in many drug candidates. The pyrrolidinyl and pyrrolyl groups contribute to the compound's solubility and ability to cross biological membranes, which are critical factors for oral bioavailability and cellular uptake.

In recent years, there has been growing interest in the development of small molecules that modulate enzyme activity through non-covalent interactions. The structure of 1-(3-((6-ethyl-5-fluoropyrimidin-4-yloxy)pyrrolidin-1-yil)-2-(1H-pyrrol-l-yil)ethanone suggests potential as an inhibitor or modulator of enzymes involved in critical biological pathways. For instance, the pyrrole ring can interact with heme groups in oxygenases or with aromatic residues in kinase domains, while the pyrrolidine moiety may engage with hydrophobic pockets or negatively charged surfaces on protein targets. This dual functionality makes the compound a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in addressing diseases associated with aberrant enzyme signaling. Studies have shown that molecules with similar structural motifs can exhibit inhibitory effects on various kinases and phosphodiesterases, which are implicated in cancer, inflammation, and neurodegenerative disorders. The fluorine atom in the 6ethyl5fluoropyrimidine ring not only enhances binding but also influences the electronic properties of the molecule, allowing for precise tuning of its interaction with biological targets. This feature is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact potency and selectivity.

The synthesis of 1-(3((6ethyl5fluoropyrimidin4yloxy)pyrrolidinl yl)-2(lHpyrrolyl)ethanone (CAS No. 203431960l) presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions, palladium-mediated transformations, and enantioselective catalysis have been instrumental in assembling the various fragments into the final product. These methods not only ensure structural fidelity but also allow for rapid exploration of chemical space, enabling medicinal chemists to optimize lead compounds efficiently.

Recent computational studies have highlighted the potential of this compound as a scaffold for drug development. Molecular docking simulations indicate that it can bind effectively to several protein targets with high affinity. For example, virtual screening experiments have suggested interactions with enzymes such as cyclooxygenase (COX), which is involved in pain and inflammation pathways, and Janus kinases (JAKs), which play roles in immune responses and hematopoiesis. These findings underscore the therapeutic promise of 1(3((6ethyl5fluoropyrimidin4yloxy)pyrrolidinl yl)-2(lHpyrrolyl)ethanone, particularly in conditions where enzyme inhibition is a viable strategy.

In addition to its enzymatic interactions, this compound may also exhibit pharmacokinetic advantages that make it suitable for clinical development. The balance between lipophilicity and polar surface area ensures good membrane permeability while minimizing potential toxicity concerns associated with highly lipophilic molecules. Furthermore, the presence of fluorine atoms can improve metabolic stability by resisting hydrolysis under physiological conditions. These properties are critical for achieving both efficacy and safety in drug candidates entering clinical trials.

The role of CAS No 203431960l as a key intermediate or building block cannot be overstated. Its versatility allows researchers to generate analogs with varying substituents to explore different pharmacological profiles. By modifying functional groups such as the acetyl moiety or introducing additional rings, scientists can fine-tune the biological activity of this scaffold toward specific therapeutic applications. This flexibility underscores its importance as a tool compound in medicinal chemistry libraries.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into tangible therapeutic benefits. The study of compounds like 1(3((6ethyl5fluoropyrimidin4yloxy)pyrrolidinl yl)-2(lHpyrrolyl)ethanone exemplifies how interdisciplinary approaches—combining synthetic chemistry, computational biology, and preclinical testing—can accelerate drug discovery efforts. By leveraging cutting-edge technologies and innovative methodologies, researchers aim to uncover new treatments that address unmet medical needs across various disease domains.

In conclusion,CAS No 203431960l represents a significant advancement in pharmaceutical chemistry due to its intricate structure and promising biological properties。 Its potential as an inhibitor or modulator of key enzymes makes it a valuable asset for drug development programs。 As research continues， further exploration into its pharmacological effects will likely reveal additional therapeutic applications， solidifying its place among important compounds shaping modern medicine。